N-((1-hydroxycyclopentyl)methyl)-1-phenylmethanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-((1-hydroxycyclopentyl)methyl)-1-phenylmethanesulfonamide, also known as HOCPCA, is a synthetic compound that has been studied for its potential use as a therapeutic agent. This compound has been shown to have a unique mechanism of action that may make it useful for a variety of scientific research applications.
Scientific Research Applications
Synthesis and Chemical Properties : The compound is used in the synthesis of various vinylsulfones and vinylsulfonamides, which have a wide range of biological activities and are commonly used in synthetic organic chemistry. These compounds play a significant role as active agents in 1,4-addition and electrocyclization reactions (Kharkov University Bulletin Chemical Series, 2020).
Biological Activity and Drug Development : Certain derivatives of N-((1-hydroxycyclopentyl)methyl)-1-phenylmethanesulfonamide are explored for their biological activities. For instance, derivatives with diphenylmethane-4,4-disulfonyl chloride have been synthesized and shown to possess moderate biological activities against microorganisms like Escherichia coli and Aspergillus awamori (European Polymer Journal, 1999).
Catalysis and Enantioselective Synthesis : The compound is utilized in catalytic processes, particularly in the enantioselective synthesis of functionalized cyclopropanes. This involves the rhodium N-(arylsulfonyl)prolinate catalyzed decomposition of vinyldiazomethanes in the presence of alkenes, which is a method for synthesizing functionalized cyclopropanes in a diastereoselective and enantioselective manner (Journal of the American Chemical Society, 1996).
Application in Drug Metabolism Studies : The compound and its derivatives have been used in studying drug metabolism, particularly in preparing mammalian metabolites of drugs using microbial-based biocatalytic systems. This application is critical for understanding the metabolism and pharmacokinetics of drugs in preclinical and clinical studies (Drug Metabolism and Disposition, 2006).
Mechanism of Action
properties
IUPAC Name |
N-[(1-hydroxycyclopentyl)methyl]-1-phenylmethanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO3S/c15-13(8-4-5-9-13)11-14-18(16,17)10-12-6-2-1-3-7-12/h1-3,6-7,14-15H,4-5,8-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVHNRSGYEXLPGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(CNS(=O)(=O)CC2=CC=CC=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.